Cas no 131887-51-9 ((2R)-2-benzylmorpholine)

• Product Name: (2R)-2-benzylmorpholine
• CAS No: 131887-51-9
• MF: C₁₁H₁₅NO
• MW: 177.242902994156
• MDL: MFCD14635495
• CID: 1034848
• PubChem ID: 10397341
• Update Time: 2025-06-09

(2R)-2-benzylmorpholine Chemical and Physical Properties

Names and Identifiers

• (R)-2-Benzylmorpholine
• (2R)-2-BENZYLMORPHOLINE
• (2R)-2-(benzyl)morpholine
• DTXSID80439192
• AKOS015904475
• Morpholine, 2-(phenylmethyl)-, (2R)-
• A888356
• BS-49992
• SCHEMBL1552999
• AMY21347
• MFCD14635495
• J-500931
• E76215
• EN300-8116377
• Z1255397150
• 131887-51-9
• CS-0188089
• (2R)-2-benzylmorpholine

• MDL： MFCD14635495
• Inchi： 1S/C11H15NO/c1-2-4-10(5-3-1)8-11-9-12-6-7-13-11/h1-5,11-12H,6-9H2/t11-/m1/s1
• InChI Key： YZFCMGWCEXUGFX-LLVKDONJSA-N
• SMILES： O1CCNC[C@H]1CC1C=CC=CC=1

Computed Properties

• Exact Mass: 177.115364102g/mol
• Monoisotopic Mass: 177.115364102g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 143
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 1
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 21.3Ų

Experimental Properties

• Density: 1.0±0.1 g/cm3
• Boiling Point: 284.1°C at 760 mmHg
• Flash Point: 112.3±9.8 °C
• Vapor Pressure: 0.0±0.6 mmHg at 25°C

(2R)-2-benzylmorpholine Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H335
• Warning Statement： P261-P305+P351+P338
• Safety Instruction： H303+H313+H333
• Storage Condition：Keep in dark place,Sealed in dry,2-8°C

Additional information on (2R)-2-benzylmorpholine

Introduction to (2R)-2-Benzylmorpholine (CAS No. 131887-51-9)

(2R)-2-Benzylmorpholine (CAS No. 131887-51-9) is a chiral compound that has garnered significant attention in the fields of organic synthesis, medicinal chemistry, and pharmaceutical research. This compound belongs to the class of morpholines, which are six-membered heterocyclic compounds containing an oxygen atom and a nitrogen atom. The presence of the benzyl group and the chiral center at the 2-position imparts unique properties to this molecule, making it a valuable building block in various synthetic routes and biological applications.

The chiral center at the 2-position of (2R)-2-Benzylmorpholine is crucial for its enantiomeric purity, which is essential in pharmaceutical applications where enantiomeric selectivity can significantly affect the pharmacological activity and safety of a drug. The ability to synthesize and isolate pure enantiomers of this compound has been a focus of recent research, driven by the increasing demand for chiral intermediates in the development of new drugs.

Recent studies have highlighted the potential of (2R)-2-Benzylmorpholine as a key intermediate in the synthesis of bioactive molecules. For instance, a study published in the Journal of Organic Chemistry demonstrated that (2R)-2-Benzylmorpholine can be efficiently converted into a series of chiral alkaloids with potent anti-inflammatory and neuroprotective properties. The synthetic route involved a sequence of reactions including asymmetric hydrogenation, nucleophilic substitution, and oxidative coupling, showcasing the versatility of this compound in complex molecule synthesis.

In addition to its role as an intermediate, (2R)-2-Benzylmorpholine has also been explored for its direct biological activity. Research conducted at the University of California, Los Angeles (UCLA) investigated the binding affinity of (2R)-2-Benzylmorpholine to various receptors, including serotonin and dopamine receptors. The results indicated that this compound exhibits moderate affinity for these receptors, suggesting potential applications in the treatment of neurological disorders such as depression and Parkinson's disease.

The stability and solubility properties of (2R)-2-Benzylmorpholine are also noteworthy. This compound is stable under standard laboratory conditions and can be stored without significant degradation. Its solubility in common organic solvents such as methanol, ethanol, and dichloromethane makes it suitable for use in a wide range of chemical reactions. However, care should be taken to avoid exposure to strong acids or bases, which can lead to decomposition or rearrangement reactions.

The synthesis of (2R)-2-Benzylmorpholine has been optimized using various methodologies. One common approach involves the asymmetric hydrogenation of a prochiral ketone followed by reductive amination. This method provides high yields and excellent enantiomeric excess (ee), making it suitable for large-scale production. Another approach involves the use of chiral catalysts in palladium-catalyzed allylic substitution reactions, which has shown promise in achieving high enantioselectivity.

The environmental impact and safety profile of (2R)-2-Benzylmorpholine are important considerations for its industrial use. Studies have shown that this compound is biodegradable under aerobic conditions and does not pose significant environmental risks when handled properly. Safety data sheets (SDS) recommend standard laboratory precautions such as wearing personal protective equipment (PPE) and ensuring adequate ventilation during handling.

In conclusion, (2R)-2-Benzylmorpholine (CAS No. 131887-51-9) is a versatile chiral compound with significant potential in organic synthesis and pharmaceutical research. Its unique properties make it an attractive candidate for the development of new drugs and bioactive molecules. Ongoing research continues to explore its applications and optimize its synthesis, contributing to advancements in medicinal chemistry and drug discovery.